N-{[(4-butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}glycylglycine

• Molecular Formula: C20H24N2O7
• Molecular Weight: 404.4 g/mol
• SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=O)NCC(=O)NCC(=O)O
• InChI: InChI=1S/C20H24N2O7/c1-3-4-5-13-8-19(27)29-20-12(2)15(7-6-14(13)20)28-11-17(24)21-9-16(23)22-10-18(25)26/h6-8H,3-5,9-11H2,1-2H3,(H,21,24)(H,22,23)(H,25,26)
• InChIKey: NWKSKWGBCSAQQX-UHFFFAOYSA-N

Procurement Profile: 4-Butyl-8-methyl Coumarin-Glycylglycine

N-{[(4-butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}glycylglycine (CAS 859138-59-3) is a synthetic, small-molecule hybrid composed of a coumarin core (2-oxo-2H-chromene) and a dipeptide (glycylglycine) moiety linked via an oxyacetyl bridge [1]. It belongs to the class of coumarin-amino acid conjugates, with a molecular formula of C20H24N2O7 and a molecular weight of 404.4 g/mol [1]. The molecule features a distinctive 4-butyl and 8-methyl substitution pattern on the chromenone ring, differentiating it from other members of the chromen-7-yl-oxyacetyl-glycylglycine sub-family .

Coumarin-glycylglycine hybrid scaffold for compound library diversification

4-Butyl-8-methyl substitution profile differentiates from other chromen-7-yl-oxyacetyl analogs

Synthetic small molecule supports lipophilicity-dependent assay contexts

• [1] PubChem. (2026). Compound Summary for CID 1762602, N-{[(4-butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}glycylglycine. National Center for Biotechnology Information. View Source

Substitution Risks for 4-Butyl-8-methyl Coumarin-Glycylglycine

Direct substitution of N-{[(4-butyl-8-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}glycylglycine with a structurally similar analog from the chromen-7-yl-oxyacetyl-glycylglycine family is not scientifically neutral. Even minor variations in the chromenone ring substitution pattern—such as the length of the 4-alkyl chain or the presence of an 8-methyl group—lead to quantifiable differences in key physicochemical parameters like lipophilicity (XLogP3) and topological polar surface area (TPSA) [1]. These computed molecular properties are critical determinants of a compound's solubility, permeability, and protein binding in biological assays [2]. Therefore, interchanging compounds based solely on the shared coumarin-glycylglycine scaffold without accounting for these distinct structural features risks introducing uncontrolled variables and irreproducible results in research workflows [2].

Alkyl chain length variation

4-Butyl vs. shorter alkyl chains may shift lipophilicity and membrane partitioning behavior

8-Methyl group presence

Absence of 8-methyl substitution may alter steric and electronic properties, impacting TPSA-dependent screening

Unverified analog identity

Analog compounds without standardized InChI Key may introduce procurement traceability risks

• [1] PubChem. (2026). Computed Properties: XLogP3 values for CID 1762602, CID 1798853, CID 1749907, and CID 1796032. National Center for Biotechnology Information. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Physicochemical Evidence for the 4-Butyl-8-Methyl Analog

Lipophilicity Advantage Over Shorter Alkyl Analogs

The target compound, featuring a 4-butyl and 8-methyl substitution, demonstrates significantly higher computed lipophilicity (XLogP3 = 2.0) compared to the 4-ethyl-8-methyl analog (XLogP3 = 0.9), the 3,4,8-trimethyl analog (XLogP3 = 0.8), and the 4-propyl analog (XLogP3 = 1.1) [1]. This ~0.9 to 1.2 log unit increase in XLogP3 suggests a substantially greater partitioning into lipid membranes, which is a key parameter for compound selection in cell-based assays and permeability studies.

Lipophilicity Comparison

Class-level inference

XLogP3 2.0 (vs 0.8–1.1 for shorter-chain analogs)

Computed lipophilicity difference supports membrane permeability study context

Computed value; experimental validation recommended

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	4-ethyl-8-methyl analog (XLogP3 = 0.9); 3,4,8-trimethyl analog (XLogP3 = 0.8); 4-propyl analog (no 8-methyl) (XLogP3 = 1.1)
Quantified Difference	An increase of 0.9 to 1.2 log units over the closest comparators.
Conditions	Computed by XLogP3 3.0 algorithm in PubChem [1].

Why This Matters

Higher lipophilicity can be a critical differentiator for selecting a compound to improve passive membrane permeability in cellular assays, assuming this property is desired for the specific research context.

• [1] PubChem. (2026). Computed Properties comparison for CID 1762602, CID 1798853, CID 1749907, and CID 1796032. National Center for Biotechnology Information. View Source

Distinct TPSA Profile from 8-Methyl Substitution

The presence of the 8-methyl group in combination with the glycylglycine chain yields a defined TPSA for the target compound, which is a critical descriptor for predicting oral bioavailability and blood-brain barrier penetration [1]. While the exact TPSA value was not extracted for all comparators in this analysis, the 8-methyl substitution is a structural hallmark absent in the 4-propyl analog, providing a clear structural differentiator that influences this key computed parameter [2].

8-Methyl TPSA Impact

Supporting evidence

8-Methyl group present (absent in 4-propyl analog)

Structural feature influencing computed TPSA and screening filters

TPSA impact requires experimental verification

Evidence Dimension	Structural Feature Influencing Topological Polar Surface Area
Target Compound Data	Contains an 8-methyl group on the chromenone ring.
Comparator Or Baseline	4-propyl analog (CID 1796032) lacks the 8-methyl group.
Quantified Difference	Structural presence vs. absence of the 8-methyl substituent.
Conditions	Structural comparison based on PubChem records [2].

Why This Matters

The 8-methyl group contributes to a unique steric and electronic environment that directly impacts TPSA, a key filter in early-stage compound triaging, making this compound a distinct selection for research libraries where this property is a screening criterion.

• [1] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714-3717. View Source
• [2] PubChem. (2026). Structural comparison between CID 1762602 and CID 1796032. National Center for Biotechnology Information. View Source

Validated Structural Identity and Purity

The unambiguous chemical identity of the procured compound is ensured by its standardized IUPAC name, 2-[[2-[[2-(4-butyl-8-methyl-2-oxochromen-7-yl)oxyacetyl]amino]acetyl]amino]acetic acid, and a unique InChI Key, NWKSKWGBCSAQQX-UHFFFAOYSA-N [1]. Reputable vendors provide this full characterization, contrasting with less-defined analog offerings that may not have a publicly available, standardized InChI Key on authoritative databases like PubChem [1].

Identity Verification

Supporting evidence

InChI Key: NWKSKWGBCSAQQX-UHFFFAOYSA-N

Verified identity supports procurement traceability and experimental documentation

Cross-reference with PubChem CID 1762602

Evidence Dimension	Chemical Identity Standardization
Target Compound Data	Standardized IUPAC name and InChI Key (NWKSKWGBCSAQQX-UHFFFAOYSA-N) verified in PubChem.
Comparator Or Baseline	Sourcing from vendors where identity is not standardized with a PubChem-verified InChI Key.
Quantified Difference	Presence of a globally unique, searchable structural identifier.
Conditions	Verification by cross-referencing vendor data with the PubChem database [1].

Why This Matters

A verified InChI Key is essential for procurement traceability, eliminating ambiguity in chemical ordering and ensuring reproducibility in experimental documentation.

• [1] PubChem. (2026). Compound Summary for CID 1762602. National Center for Biotechnology Information. View Source

Application Scenarios for 4-Butyl-8-methyl Coumarin-Glycylglycine

Lipophilic Probe for Membrane Permeability Assays

The compound's elevated computed lipophilicity (XLogP3 = 2.0), which is significantly higher than its shorter-chain analogs [1], makes it a candidate for use as a passive diffusion marker or a lipophilic probe in cell-based permeability assays, such as PAMPA or Caco-2, where a more hydrophobic compound is required as a control or test article.

Peptide-Coumarin Hybrid Library Construction

The unique combination of a 4-butyl, 8-methyl coumarin core and a glycylglycine linker provides a distinct scaffold for constructing chemical libraries aimed at peptide-coumarin hybrids. Its structure ensures unambiguous validation via InChI Key [2], making it a reliable building block for automated library synthesis platforms.

Calibration Standard for Reversed-Phase Chromatography

Given its higher XLogP3 value compared to the 4-ethyl and 4-propyl analogs [1], this compound can serve as a lipophilic retention time standard in reversed-phase HPLC or LC-MS method development, helping to calibrate gradients for the analysis of moderately lipophilic small molecules.

Application

Selection Property

Validation Focus

Membrane permeability probe

Reported lipophilicity profile

Cell-based permeability assay context (PAMPA/Caco-2)

Peptide-coumarin hybrid library construction

Defined 4-butyl-8-methyl coumarin scaffold

Identity verification via InChI Key for library synthesis

Chromatographic calibration standard

Lipophilicity-dependent retention behavior

Gradient calibration in reversed-phase HPLC/LC-MS

• [1] PubChem. (2026). Computed Properties comparison for CID 1762602, CID 1798853, and CID 1796032. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 1762602, InChI Key data. National Center for Biotechnology Information. View Source